Cas no 364064-17-5 (5-(4-Fluorophenyl)nicotinic acid)

• Product Name: 5-(4-Fluorophenyl)nicotinic acid
• CAS No: 364064-17-5
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD06410260
• CID: 304929
• PubChem ID: 11378949
• Update Time: 2025-06-09

5-(4-Fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)nicotinic acid
• 3-(4-Fluorophenyl)-5-pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid, 5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)pyridine-3-carboxylic acid
• LogP
• KISDAKHYANOMTN-UHFFFAOYSA-N
• AKOS004118680
• 5-(4-fluorophenyl)pyridine-3-carboxylic acid, AldrichCPR
• 5-(4-Fluorophenyl)nicotinicacid
• AS-66294
• A823233
• EMD 50929
• F2167-1026
• 364064-17-5
• EN300-98389
• 5-(4-fluorophenyl)pyridine-3-carboxylic acid;5-(4-Fluorophenyl)nicotinic Acid
• CS-0060239
• J-510706
• Z825018900
• EMD-50929
• 3-PYRIDINECARBOXYLIC ACID, 5-(4-FLUOROPHENYL)-
• SY015852
• UNII-T2R9CAT3ER
• SCHEMBL2900222
• AMY19746
• T2R9CAT3ER
• MFCD06410260
• Sarizotan metabolite M217
• DTXSID90464036
• 5-(4-fluorophenyl)-3-pyridinecarboxylic acid
• BB 0223905
• AB24242

• MDL： MFCD06410260
• Inchi： 1S/C12H8FNO2/c13-11-3-1-8(2-4-11)9-5-10(12(15)16)7-14-6-9/h1-7H,(H,15,16)
• InChI Key： KISDAKHYANOMTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 217.05400
• Monoisotopic Mass: 217.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 0.5 g/cm3 (20℃)
• Boiling Point: 415.7℃ at 760 mmHg
• PH: 5.7 (5g/l, H2O, 20℃)
• PSA: 50.19000
• LogP: 2.58590

Additional information on 5-(4-Fluorophenyl)nicotinic acid

5-(4-Fluorophenyl)nicotinic Acid: A Comprehensive Overview of CAS No. 364064-17-5

5-(4-Fluorophenyl)nicotinic acid (CAS No. 364064-17-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with 5-(4-Fluorophenyl)nicotinic acid.

Chemical Structure and Properties

5-(4-Fluorophenyl)nicotinic acid is a substituted nicotinic acid derivative, featuring a 4-fluorophenyl group attached to the pyridine ring. The molecular formula of this compound is C₁₁H₈FNO₂, with a molecular weight of approximately 209.19 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its solubility characteristics make it suitable for various formulation strategies in drug development. Additionally, the stability of 5-(4-Fluorophenyl)nicotinic acid under different conditions is an important consideration for its use in pharmaceutical applications.

Biological Activities and Mechanisms of Action

5-(4-Fluorophenyl)nicotinic acid has been extensively studied for its potential therapeutic effects, particularly in the context of metabolic disorders and cardiovascular diseases. One of the key mechanisms through which this compound exerts its biological activity is by modulating nicotinic acid receptors (NARs). NARs are G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes, including lipid metabolism and inflammation.

Recent research has shown that 5-(4-Fluorophenyl)nicotinic acid can act as a potent agonist for NARs, leading to increased levels of high-density lipoprotein (HDL) cholesterol and reduced levels of low-density lipoprotein (LDL) cholesterol. This effect is particularly beneficial in managing dyslipidemia, a common risk factor for cardiovascular diseases. Furthermore, the compound has been found to exhibit anti-inflammatory properties, which may contribute to its overall cardioprotective effects.

Clinical Applications and Research Advances

The potential clinical applications of 5-(4-Fluorophenyl)nicotinic acid are diverse and promising. In preclinical studies, this compound has demonstrated efficacy in reducing triglyceride levels and improving insulin sensitivity in animal models of metabolic syndrome. These findings suggest that 5-(4-Fluorophenyl)nicotinic acid could be a valuable therapeutic agent for treating metabolic disorders such as hyperlipidemia and type 2 diabetes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-Fluorophenyl)nicotinic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for further clinical development.

Synthesis and Production

The synthesis of 5-(4-Fluorophenyl)nicotinic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-fluorobenzaldehyde with malononitrile to form an intermediate nitrile compound, followed by cyclization to produce the desired nicotinic acid derivative. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

The purity and quality control of 5-(4-Fluorophenyl)nicotinic acid are critical for its use in pharmaceutical applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure that the final product meets stringent quality standards.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-(4-Fluorophenyl)nicotinic acid holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its pharmacokinetic properties, exploring new delivery systems, and investigating its efficacy in combination with other therapeutic agents.

In conclusion, CAS No. 364064-17-5: 5-(4-Fluorophenyl)nicotinic acid is a versatile compound with significant potential in the treatment of metabolic disorders and cardiovascular diseases. Its unique chemical structure and biological activities make it an attractive candidate for further development in pharmaceutical research.